N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide

• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol
• IUPAC Name: N-[3-(morpholine-4-carbonyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C16H16N2O4/c19-15(14-5-2-8-22-14)17-13-4-1-3-12(11-13)16(20)18-6-9-21-10-7-18/h1-5,8,11H,6-7,9-10H2,(H,17,19)
• InChI Key: BWUAGDMMELNOMD-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=O)C2=CC(=CC=C2)NC(=O)C3=CC=CO3

Description

N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide, also known as NM-2201, is a synthetic cannabinoid that has gained attention in recent years due to its potential applications in scientific research. This compound is a member of the indole-3-carboxamide family and has been shown to interact with the cannabinoid receptors in the brain, producing effects similar to those of natural cannabinoids such as THC.

Mechanism of Action

N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide acts as a partial agonist of the CB1 and CB2 receptors, meaning that it can activate these receptors to a certain extent but not fully. This results in a range of effects on the body, including pain relief, appetite stimulation, and relaxation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects on the body, including the modulation of neurotransmitter release, the inhibition of inflammatory responses, and the regulation of appetite and metabolism. These effects make it a promising compound for the treatment of various medical conditions, including chronic pain, inflammation, and obesity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide in lab experiments is its high affinity for the CB1 and CB2 receptors, which allows for precise targeting of these receptors in the study of the endocannabinoid system. However, one limitation of this compound is its relatively short half-life, which may make it difficult to study its long-term effects on the body.

Future Directions

There are several future directions for research on N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide, including the investigation of its potential therapeutic applications in the treatment of various medical conditions. Additionally, further studies are needed to fully understand the mechanisms of action of this compound and its effects on the endocannabinoid system. Finally, more research is needed to determine the safety and potential risks associated with the use of this compound in scientific research.

Synthesis Methods

The synthesis of N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide involves several steps, starting with the reaction of 4-morpholinecarboxylic acid with 3-nitrobenzoyl chloride to form the corresponding 3-nitrobenzoic acid. This is then reduced to the 3-aminobenzoic acid, which is further reacted with furfurylamine to form the final product, this compound.

Scientific Research Applications

N-[3-(4-morpholinylcarbonyl)phenyl]-2-furamide has been used in a variety of scientific research applications, particularly in the study of the endocannabinoid system and its role in various physiological processes. This compound has been shown to have a high affinity for the CB1 and CB2 receptors, which are involved in the regulation of pain, appetite, and mood.